Cas no 3437-23-8 (1,2-Ethanediamine,N1-(2-methylpropyl)-)

1,2-Ethanediamine,N1-(2-methylpropyl)- structure
3437-23-8 structure
Product Name:1,2-Ethanediamine,N1-(2-methylpropyl)-
CAS No:3437-23-8
MF:C6H16N2
MW:116.204641342163
MDL:MFCD00082989
CID:313563
PubChem ID:76968
Update Time:2025-09-21

1,2-Ethanediamine,N1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-(2-methylpropyl)-
    • 1,2-Ethanediamine, N-(2-methylpropyl)-
    • N-(2-methylpropyl)ethane-1,2-diamine
    • N-Isobutylethylenediamine
    • N-sec-Butylethylenediamine
    • 3437-23-8
    • 2-ISOBUTYLAMINOETHYLAMINE
    • EINECS 222-339-5
    • NS00029647
    • (2-aminoethyl)(2-methylpropyl)amine
    • 1,2-Ethanediamine, N1-(2-methylpropyl)-
    • SCHEMBL140342
    • DTXSID5063023
    • N'-(2-methylpropyl)ethane-1,2-diamine
    • MDL: MFCD00082989
    • Inchi: 1S/C6H16N2/c1-6(2)5-8-4-3-7/h6,8H,3-5,7H2,1-2H3
    • InChI Key: RJCXIVJEQLXULD-UHFFFAOYSA-N
    • SMILES: N(CCN)CC(C)C

Computed Properties

  • Exact Mass: 116.13148
  • Monoisotopic Mass: 116.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 43.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 0.827
  • Boiling Point: 163.5°Cat760mmHg
  • Flash Point: 56.8°C
  • Refractive Index: 1.438
  • PSA: 38.05

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